Cas no 345891-28-3 (Methyl 5-bromo-2-methylfuran-3-carboxylate)

Methyl 5-bromo-2-methylfuran-3-carboxylate is a brominated furan derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a carboxylate ester at the 3-position and a bromine substituent at the 5-position, enhancing reactivity for cross-coupling reactions such as Suzuki or Stille couplings. The methyl group at the 2-position contributes to steric and electronic modulation, making it a versatile building block for heterocyclic chemistry. This compound is particularly useful in the development of bioactive molecules due to its furan scaffold, which is prevalent in medicinal chemistry. It is typically handled under inert conditions to preserve stability.

Methyl 5-bromo-2-methylfuran-3-carboxylate structure

345891-28-3 structure

Product Name:Methyl 5-bromo-2-methylfuran-3-carboxylate

CAS No:345891-28-3

MF:C₇H₇BrO₃

MW:219.032681703568

MDL:MFCD09028427

CID:1032639

PubChem ID:15534190

Update Time:2025-06-07

Methyl 5-bromo-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromo-2-methylfuran-3-carboxylate
- methyl 5-bromo-2-methyl-3-furancarboxylate
- 3-Furancarboxylic acid, 5-bromo-2-methyl-, methyl ester
- 5-bromo-2-methyl-furan-3-carboxylic acid methyl ester
- AGN-PC-00PKQ2
- AK120613
- I14-12138
- KB-257418
- methyl 5-bromo-2-methyl-3-furoate
- SureCN1598651
- HQEFZABRNVWGBR-UHFFFAOYSA-N
- MFCD09028427
- G62731
- SCHEMBL1598651
- SY209705
- 345891-28-3
- SB61782
- DB-320036
- AKOS015899193
- DTXSID70573791
- Methyl5-bromo-2-methylfuran-3-carboxylate
- EN300-254935
- MDL： MFCD09028427
- Inchi： 1S/C7H7BrO3/c1-4-5(7(9)10-2)3-6(8)11-4/h3H,1-2H3
- InChI Key： HQEFZABRNVWGBR-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)OC)=C(C)O1

Computed Properties

Exact Mass: 217.95781
Monoisotopic Mass: 217.95786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 39.4Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 218.8±35.0 °C at 760 mmHg
Flash Point: 86.1±25.9 °C
PSA: 39.44
Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl 5-bromo-2-methylfuran-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5-bromo-2-methylfuran-3-carboxylate Pricemore >>

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